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Compound of Interest

Compound Name: Scrambled 10Panx

Cat. No.: B612424

Technical Support Center: Scrambled 10Panx

This technical support guide provides detailed instructions and answers to frequently asked
questions regarding the dissolution of Scrambled 10Panx for the preparation of stock
solutions. It is intended for researchers, scientists, and drug development professionals using
this peptide in their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Scrambled 10Panx?

Al: Scrambled 10Panx is a control peptide for 10Panx.[1][2] 10Panx is a mimetic inhibitory
peptide that blocks pannexin-1 (Panx-1) gap junctions.[1] Scrambled 10Panx has a random
amino acid sequence but the same composition as 10Panx and is used in experiments to

demonstrate that the effects of 10Panx are specific to its sequence and not due to non-specific
peptide effects.[2]

Q2: What is the primary solvent for dissolving Scrambled 10Panx?

A2: The recommended solvent for dissolving Scrambled 10Panx is dimethyl sulfoxide
(DMSO0).[3]

Q3: What should I do if the peptide doesn't dissolve completely?
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A3: If you encounter solubility issues, gentle warming of the solution or brief sonication can aid
in dissolution.[4][5] It is always recommended to first test the solubility with a small amount of
the peptide before dissolving the entire stock.[4][6] If DMSO is not suitable for your
experimental setup, other organic solvents like DMF, methanol, or isopropanol can be tested
for hydrophobic peptides.[7]

Q4: How should | store the Scrambled 10Panx stock solution?

A4: Once dissolved, it is recommended to prepare aliquots of the stock solution to avoid
repeated freeze-thaw cycles. These aliquots should be stored at -20°C or -80°C.[3][4] A stock
solution in DMSO should be stable for at least one month when stored at -20°C and for up to
six months at -80°C.[3] Lyophilized (powder) Scrambled 10Panx can be stored at -20°C for up
to three years.[3]
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Issue

Possible Cause

Recommended Solution

Peptide will not dissolve in the

recommended solvent.

The peptide may be highly
hydrophobic or aggregated.

Try gentle warming or
sonication. If using DMSO,
ensure it is of high purity. For
very hydrophobic peptides, a
small amount of an organic
solvent like DMF or acetonitrile
can be tried, followed by a
stepwise addition of the

aqueous buffer.[7]

The solution is cloudy or has
visible particulates after

dissolution.

The solubility limit of the
peptide in the chosen solvent
has been exceeded, or the
peptide has precipitated out of

solution.

Centrifuge the solution to pellet
any undissolved material
before use.[4] Consider
preparing a more dilute stock

solution.

Inconsistent experimental
results using the stock

solution.

The stock solution may have
degraded due to improper
storage or multiple freeze-thaw
cycles. The peptide may have
oxidized if it contains
methionine or cysteine and

was dissolved in DMSO.

Always use freshly prepared
aliquots for experiments. Avoid
repeated freeze-thaw cycles. If
the peptide contains
susceptible residues, consider
using a different solvent like
DMF.[6][7]

Quantitative Data Summary

Property

Value

Source

Molecular Weight

1242.37 g/mol

[3]

Molecular Formula

C58H79N15016

[3]

CAS Number

1315378-72-3

[3]

Solubility in DMSO

> 24 mg/mL

[3]

Experimental Protocols
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Protocol for Preparation of a 10 mM Scrambled 10Panx
Stock Solution in DMSO

Materials:

Scrambled 10Panx peptide (lyophilized powder)

Dimethyl sulfoxide (DMSO), sterile, high purity

Sterile microcentrifuge tubes

Pipettors and sterile tips
Procedure:
e Pre-dissolution Steps:

o Before opening, centrifuge the vial of lyophilized Scrambled 10Panx to ensure all the
powder is at the bottom.

o Allow the peptide and the DMSO to equilibrate to room temperature.
e Calculation of Solvent Volume:
o The molecular weight of Scrambled 10Panx is 1242.37 g/mol .

o To prepare a 10 mM stock solution from 1 mg of peptide, the required volume of DMSO is
calculated as follows:

= Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)
= Volume (L) = ((0.001 g / 1242.37 g/mol ) / 0.010 mol/L) * 1,000,000 pL/L = 80.5 pL
e Dissolution:

o Add the calculated volume of DMSO to the vial containing the lyophilized peptide.
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o Vortex the vial gently until the peptide is completely dissolved. If necessary, brief
sonication can be applied.

» Aliquoting and Storage:

o Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Visualizations
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Preparation

Start: Lyophilized Scrambled 10Panx

'

Equilibrate peptide and DMSO to room temperature

'

Centrifuge peptide vial

Dissalution

Calculate required DMSO volume for desired concentration

'

Add DMSO to peptide

i

Vortex/sonicate to dissolve

Stoflage

Aliquot stock solution

'

Store at -20°C or -80°C

i

End: Ready-to-use stock solution

Click to download full resolution via product page

Caption: Workflow for dissolving Scrambled 10Panx to prepare a stock solution.
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Caption: Simplified Pannexin-1 signaling pathway upon ATP stimulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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